![molecular formula C19H17ClF3NO7 B1614948 2-Methoxyethyl 2-{5-[2-chloro-4-(trifluoromethyl)-phenoxy]-2-nitrophenoxy}propanoate CAS No. 72082-45-2](/img/structure/B1614948.png)
2-Methoxyethyl 2-{5-[2-chloro-4-(trifluoromethyl)-phenoxy]-2-nitrophenoxy}propanoate
Overview
Description
“2-Methoxyethyl 2-{5-[2-chloro-4-(trifluoromethyl)-phenoxy]-2-nitrophenoxy}propanoate” is a chemical compound with the molecular formula C19H17ClF3NO7 . It has a molecular weight of 463.8 . This compound is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H17ClF3NO7/c1-11(18(25)29-8-7-28-2)30-17-10-13(4-5-15(17)24(26)27)31-16-6-3-12(9-14(16)20)19(21,22)23/h3-6,9-11H,7-8H2,1-2H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
This compound is a solid . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the available resources.Scientific Research Applications
Novel Triethylamine Mediated Thermal Reactions
The compound has been involved in studies exploring novel thermal reactions mediated by triethylamine. For example, derivatives of 3-aryl-2-propenoic acid, similar in structure to the compound , undergo intriguing reactions such as O-demethylation, reduction, and vinylogation when exposed to hot triethylamine. This research opens avenues for the development of new synthetic pathways in organic chemistry (Harisha et al., 2015).
Molecular Docking and Quantum Chemical Calculations
The compound's analogs have been subjects of molecular docking and quantum chemical calculations to understand their molecular structure, spectroscopic data, and potential energy distributions. Such studies are crucial for designing molecules with desired biological or chemical properties, highlighting the compound's relevance in theoretical chemistry and drug design investigations (Viji et al., 2020).
Environmental Chemistry and Photodegradation
Research on related compounds includes the study of their environmental fate, such as the complete oxidation in water through photoassisted Fenton reactions. These studies are vital for understanding how various chemicals, including pesticides, degrade in the environment and the efficiency of advanced oxidation processes for water treatment (Pignatello & Sun, 1995).
Novel Copolymers and Polymer Chemistry
The compound has also been investigated in the synthesis of novel copolymers. Research into halogen ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, for instance, provides insights into the design and synthesis of copolymers with specific properties. Such studies are instrumental in advancing polymer chemistry, offering new materials with potential applications in various industries (Savittieri et al., 2022).
Safety and Hazards
The compound is intended for research use only and is not intended for diagnostic or therapeutic use . It’s important to handle it with care, using appropriate safety measures. The specific safety data sheet (SDS) for this compound would provide detailed information about its hazards and safety precautions.
properties
IUPAC Name |
2-methoxyethyl 2-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClF3NO7/c1-11(18(25)29-8-7-28-2)30-17-10-13(4-5-15(17)24(26)27)31-16-6-3-12(9-14(16)20)19(21,22)23/h3-6,9-11H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIPUALZJNOPFMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OCCOC)OC1=C(C=CC(=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClF3NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70992807 | |
Record name | 2-Methoxyethyl 2-{5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy}propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70992807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
463.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72082-45-2 | |
Record name | Propanoic acid, 2-(5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrophenoxy)-, 2-methoxyethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072082452 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methoxyethyl 2-{5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenoxy}propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70992807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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